Cas no 1804839-52-8 (4-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 4-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1804839-52-8
• MF: C₈H₆F₄INO₂
• MW: 351.036828517914
• CID: 4837491
• Update Time: 2025-10-22

4-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H6F4INO2/c9-2-4-1-6(16-8(10,11)12)14-5(3-15)7(4)13/h1,15H,2-3H2
• InChI Key： SBCSXTCMOABAFX-UHFFFAOYSA-N
• SMILES： IC1C(CO)=NC(=CC=1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4

Additional information on 4-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-methanol

Introduction to 4-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1804839-52-8)

4-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications. This compound, identified by the CAS number 1804839-52-8, represents a promising scaffold for the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including a fluoromethyl group, an iodo substituent, and a trifluoromethoxy moiety, which collectively contribute to its diverse chemical reactivity and biological significance.

The fluoromethyl group is particularly noteworthy as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. In contrast, the iodo substituent serves as a versatile handle for further functionalization through cross-coupling reactions, enabling the construction of more complex molecular architectures. The presence of the trifluoromethoxy group adds another layer of functionality, contributing to lipophilicity and electronic properties that can influence receptor interactions.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The compound 4-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-methanol has emerged as a valuable intermediate in this context. Its pyridine core is a common motif in bioactive molecules, with modifications at the 3-position and 6-position providing opportunities for selective interactions with biological targets. Specifically, the combination of these substituents has been explored in the design of inhibitors for enzymes such as kinases and transcription factors, which are implicated in cancer and inflammatory diseases.

The utility of this compound has been demonstrated in several cutting-edge research studies. For instance, recent publications have highlighted its role in the synthesis of novel kinase inhibitors. By leveraging its reactive iodo moiety, researchers have been able to introduce diverse pharmacophores through palladium-catalyzed cross-coupling reactions. These modifications have led to the discovery of compounds with enhanced potency and selectivity against specific kinases, such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). The incorporation of the fluoromethyl group has further refined these inhibitors by improving their metabolic stability and pharmacokinetic profiles.

Beyond kinase inhibition, 4-(Fluoromethyl)-3-iodo-6-(trifluoromethoxy)pyridine-2-methanol has also shown promise in other therapeutic areas. Its structural features make it an attractive building block for designing molecules that interact with G protein-coupled receptors (GPCRs), which are critical targets for drugs affecting neurotransmission, cardiovascular function, and metabolic regulation. The electron-withdrawing nature of the > group and the electron-donating effect of the hydroxyl group at the 2-position contribute to a balanced distribution of charge density across the molecule, facilitating optimal binding interactions.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic versatility. Key steps include halogenation strategies to introduce the > substituent at the 3-position, followed by nucleophilic aromatic substitution or metal-catalyzed coupling reactions to install the desired functional groups. The use of protecting groups to safeguard sensitive functionalities during synthetic manipulations is also crucial in ensuring high yields and purity.

In terms of biological evaluation, preliminary studies have indicated that derivatives of 4-(-6-()pyridine-2-methanol exhibit interesting pharmacological activities. For example, certain analogs have demonstrated inhibitory effects on inflammatory pathways by modulating cytokine production and signaling cascades. These findings align with broader efforts to develop small molecules that can modulate immune responses without excessive side effects.

The future prospects for this compound are vast, with ongoing research exploring its potential in drug discovery and development. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the identification of novel derivatives with improved properties. Additionally, collaborations between academic institutions and pharmaceutical companies will likely foster innovative applications of this versatile scaffold.

In conclusion, 4-(-6-()pyridine-2-methanol (CAS No. 1804839-52-8) is a structurally complex and functionally rich compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an invaluable tool for synthetic chemists and medicinal chemists alike. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.